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Compound of Interest

Compound Name: SL910102

Cat. No.: B1681818 Get Quote

Essential Safety and Handling Guide for SL910102
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of SL910102, a nonpeptide angiotensin antagonist of the AT1 receptor. The following

procedural guidance is designed to ensure the safe and effective use of this compound in a

laboratory setting.

Personal Protective Equipment (PPE)
When handling SL910102, which is supplied as a solid, a comprehensive approach to personal

protection is essential to minimize exposure and ensure safety. The following table summarizes

the required PPE.
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Protection Type Specific Recommendations Reasoning

Eye Protection

Wear tightly fitting safety

goggles or safety glasses with

side-shields.

Protects eyes from dust

particles and accidental

splashes.

Hand Protection
Wear chemical-resistant,

impervious gloves (e.g., nitrile).

Prevents skin contact with the

compound.

Body Protection

Wear a lab coat or other

protective clothing to prevent

skin exposure.

Minimizes the risk of

contamination of personal

clothing.

Respiratory Protection

For operations that may

generate dust, use a NIOSH-

approved respirator.

Avoids inhalation of fine

particles of the compound.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

SL910102 and ensuring a safe laboratory environment.

Handling Procedures:

Ventilation: Handle SL910102 in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation exposure.

Avoid Dust Formation: As a solid, care should be taken to avoid the generation of dust. Use

appropriate tools for handling and weighing.

Prevent Contact: Avoid direct contact with skin, eyes, and clothing by consistently wearing

the recommended PPE.[1]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.
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Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of SL910102 and its containers is necessary to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Method

Unused Product

Dispose of in accordance with local, state, and

federal regulations for chemical waste. Consult

with your institution's environmental health and

safety (EHS) department.

Contaminated Materials

Any materials that have come into contact with

SL910102 (e.g., gloves, weighing paper, pipette

tips) should be considered chemical waste and

disposed of accordingly.

Empty Containers
Rinse empty containers thoroughly and dispose

of them as chemical waste.

Emergency Procedures
In the event of accidental exposure or spillage, immediate and appropriate action is crucial.
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Emergency Situation First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. If irritation

persists, seek medical attention.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.

Carefully sweep up the solid material, avoiding

dust generation, and place it in a sealed

container for disposal. Clean the spill area with

a suitable solvent and then with soap and water.

Experimental Workflow for Safe Handling of
SL910102
The following diagram illustrates the standard workflow for safely handling SL910102 in a

laboratory setting, from preparation to disposal.
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Safe Handling Workflow for SL910102

Preparation

Handling

Cleanup & Disposal Emergency Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Weigh and Prepare Compound

Conduct Experiment

Decontaminate Work Area Spill or Exposure Occurs

Dispose of Waste Properly

Doff and Dispose of PPE

Wash Hands Thoroughly

Follow Emergency Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of SL910102.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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